![molecular formula C17H24N2O3 B5970690 N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide](/img/structure/B5970690.png)
N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CHIR-090 and belongs to the class of imidazolines. The aim of
Mechanism of Action
The mechanism of action of N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide involves the inhibition of the alpha-2C adrenergic receptor. This receptor is involved in the regulation of sympathetic nervous system activity, which plays a crucial role in the regulation of blood pressure and heart rate. By inhibiting this receptor, this compound can reduce sympathetic nervous system activity and lower blood pressure and heart rate.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce blood pressure and heart rate, which makes it a potential candidate for the treatment of hypertension. This compound can also inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory disorders. In addition, this compound has been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide in lab experiments is its potency and selectivity as an alpha-2C adrenergic receptor antagonist. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide. One area of research is the development of more potent and selective alpha-2C adrenergic receptor antagonists for the treatment of hypertension and other cardiovascular disorders. Another area of research is the investigation of the anti-inflammatory properties of this compound for the treatment of inflammatory disorders such as rheumatoid arthritis. Additionally, further studies are needed to explore the anxiolytic and antidepressant effects of this compound for the treatment of anxiety and depression.
Synthesis Methods
The synthesis of N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide involves the reaction between 4-methoxybenzenecarboxylic acid and 3-cyclohexylpropanoic anhydride in the presence of a catalyst. The reaction is carried out in a solvent such as dichloromethane or chloroform at room temperature. The resulting product is then treated with N,N-dimethylformamide dimethyl acetal and ammonia to obtain the final product.
Scientific Research Applications
N'-[(3-cyclohexylpropanoyl)oxy]-4-methoxybenzenecarboximidamide has been extensively studied for its potential applications in various fields. It has been found to be a potent and selective antagonist of the alpha-2C adrenergic receptor, which is involved in the regulation of blood pressure and heart rate. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. In addition, this compound has been investigated for its potential use in the treatment of neuropathic pain, anxiety, and depression.
Properties
IUPAC Name |
[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 3-cyclohexylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-21-15-10-8-14(9-11-15)17(18)19-22-16(20)12-7-13-5-3-2-4-6-13/h8-11,13H,2-7,12H2,1H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVDQNPQANAIISP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=NOC(=O)CCC2CCCCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C(=N/OC(=O)CCC2CCCCC2)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.